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Compound of Interest

Compound Name: 3-Dehydroquinate

Cat. No.: B1236863 Get Quote

Essential Safety and Logistical Information for the Proper Disposal of 3-Dehydroquinate

This guide provides comprehensive, step-by-step procedures for the safe handling and

disposal of 3-Dehydroquinate, a crucial intermediate in the shikimate pathway. Adherence to

these protocols is essential for ensuring the safety of laboratory personnel and maintaining

compliance with environmental regulations. 3-Dehydroquinate is classified as acutely toxic if

swallowed and requires careful management.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and physical data for 3-
Dehydroquinate.
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Property Value

Molecular Formula C₇H₁₀O₆[2][3]

Molar Mass 190.15 g/mol [2][3]

Physical State Solid[2][4]

Appearance Off-white solid

Solubility Soluble in water[1][4]

pH 3.75 (70 g/L aqueous solution)[5]

Melting Point 170 - 174 °C / 338 - 345.2 °F[5]

Hazard Classification Acute Toxicity 3, Oral (H301)[1]

Experimental Protocol: Neutralization and Disposal
The primary and recommended method for the disposal of 3-Dehydroquinate waste is through

chemical neutralization to mitigate its acidic nature, followed by collection and disposal as

hazardous chemical waste.[1]

1. Pre-Disposal Safety and Preparation

Consult Safety Data Sheet (SDS): Before beginning, thoroughly review the SDS for 3-
Dehydroquinate.[1]

Personal Protective Equipment (PPE): Mandatory PPE includes chemical safety goggles or

a face shield, chemical-resistant nitrile gloves, a lab coat, and closed-toe shoes.[1]

Ventilation: All procedures must be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.[1]

Waste Segregation: Do not mix 3-Dehydroquinate waste with other waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[1]

2. Materials Required

3-Dehydroquinate waste (solid or in solution)
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Sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) solution (5-10%)

pH indicator strips or a calibrated pH meter

Appropriately labeled hazardous waste container

Stir bar and stir plate

Beakers or flasks of a suitable size

Secondary containment tray

3. Step-by-Step Neutralization Procedure

Preparation: In a chemical fume hood, place the container of 3-Dehydroquinate waste

inside a larger secondary container to contain any potential spills. If the waste is in solid

form, dissolve it in a minimal amount of water.[1]

Neutralization: While stirring the 3-Dehydroquinate solution continuously, slowly add the 5-

10% sodium bicarbonate or sodium carbonate solution. Be aware that this reaction may

produce carbon dioxide gas, leading to effervescence.[1]

pH Monitoring: Frequently check the pH of the solution using pH indicator strips or a pH

meter. Continue to add the basic solution incrementally until the pH is stable between 6.0

and 8.0.[1]

4. Waste Collection and Labeling

Transfer: Once neutralized, carefully pour the solution into a designated hazardous waste

container suitable for toxic chemical waste.[1]

Labeling: The container must be clearly and securely labeled.[6] The label must include:

The words "Hazardous Waste"[6]

The full chemical name: "Neutralized 3-Dehydroquinate Solution"[1]

Appropriate hazard pictograms
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Contact information for the responsible individual or laboratory[7]

5. Decontamination and Final Steps

Equipment Decontamination: Thoroughly rinse all glassware and equipment that came into

contact with 3-Dehydroquinate with a suitable solvent like water. Collect this rinsate and

add it to the hazardous waste container.[1][8]

Work Area Cleaning: Wipe down the work surface within the fume hood with a damp cloth.

Dispose of all contaminated disposable materials, such as gloves and paper towels, in a

properly labeled solid hazardous waste container.[1]

Storage: Store the sealed hazardous waste container in a designated satellite accumulation

area until it is collected by your institution's EHS personnel.[7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 3-Dehydroquinate.
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Caption: Workflow for the safe neutralization and disposal of 3-Dehydroquinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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